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Compound of Interest

Compound Name: Dimethenamid

Cat. No.: B1670659

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Dimethenamid, a
selective chloroacetamide herbicide, in pre-emergence weed control research. The information
is intended to guide the design and execution of laboratory and field experiments to evaluate its

efficacy and crop safety.

Dimethenamid and its more active isomer, Dimethenamid-P, are classified as Group 15
herbicides.[1][2] Their primary mode of action is the inhibition of very-long-chain fatty acid
(VLCFA) synthesis in susceptible plants.[1][3] This disruption of lipid synthesis ultimately
inhibits cell division and elongation in emerging shoots, preventing weed seedlings from
growing to the soil surface.[4] It is effective for the pre-emergence control of many annual
grasses, sedges, and some broadleaf weeds in a variety of crops, including corn, soybeans,
peanuts, and dry beans.

Data Presentation

Table 1: Efficacy of Pre-emergence Application of
Dimethenamid-P on Weed Control in Corn and Soybean
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Weed Species Crop

Dimethenamid
-P Rate (g

Weed Control Study

. (%) Reference
a.i./ha)

Redroot Pigweed  Corn 544 90-99
Common

Corn 544 Poor to Fair
Lambsquarters
Common

Corn 544 56
Ragweed
Green Foxtail Corn 544 91-96
Redroot Pigweed  Soybean 544 90-99
Common )

Soybean 544 Poor to Fair
Lambsquarters
Common

Soybean 544 13
Ragweed

. Better than
Green Foxtail Soybean 544 )
pethoxamid

Table 2: Efficacy of Dimethenamid-P in Combination
with Other Herbicides in Maize
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Herbicide
Combination

Application
Rate (g a.i./ha)

Target Weeds

Weed Control
Efficiency (%)

Study
Reference

Dimethenamid-P

+ Pendimethalin 850 + 1000 General Weeds 91-100
(Pre)
Dimethenamid-P
_ _ 637.5+ 750 )
+ Pendimethalin General Weeds High
(75% rate)
(Pre)
Dimethenamid-P
. _ 452 + 500 (50% )
+ Pendimethalin General Weeds High
rate)
(Pre)
Echinochloa
Dimethenamid-P colona, Cyperus
(post-emergence 670 rotundus, 82.54-93.09
directed) Commelina
benghalensis
Saflufenacil + Grasses, Broad-
. _ 85.2-87.6, 68.8-
Dimethenamid-P 835 leaved weeds,
70.2,72.0-72.9

(Pre)

Sedges

Table 3: Crop Tolerance to Over-the-Top Applications of

Dimethenamid-P (Tower EC)

Crop Tolerance

Application Rate

Number of

Study Reference

Category (Ib ailA) Species/Genera
No or minimal

o 0.97, 1.94, 3.88 74
transient injury
No phytotoxicity at 1X,
o Pny Y 0.97 (1X) 30
injury at 2X and/or 4X
Significant

0.97 15

phytotoxicity at 1X
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Experimental Protocols
Protocol 1: Field Efficacy and Crop Tolerance of Pre-
emergence Dimethenamid Application

This protocol outlines a typical field trial to evaluate the efficacy of Dimethenamid for pre-
emergence weed control and to assess crop tolerance.

1. Experimental Design:

» Design: Randomized Complete Block Design (RCBD) with a minimum of four replications.
e Plot Size: Suggested plot sizes range from 10 to 30 m2.

e Treatments:

o Untreated (weedy) control.

o

Weed-free control (maintained by hand weeding).

[e]

Dimethenamid-P at various rates (e.g., 544 g a.i./ha, 670 g a.i./ha).

Tank mixtures of Dimethenamid-P with other pre-emergence herbicides.

o

[¢]

A standard commercial herbicide treatment for comparison.

2. Site Preparation and Planting:

» Select a field with a known history of target weed infestation.

o Perform conventional tillage and seedbed preparation appropriate for the selected crop.
e Plant the crop at the recommended seeding rate and depth.

3. Herbicide Application:

» Timing: Apply herbicides pre-emergence, within 48 hours of planting, before crop or weed
emergence.
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Equipment: Use a calibrated research plot sprayer with flat-fan nozzles.

Spray Volume: Apply in a water volume of 200 to 300 L/ha.

Pressure: Maintain a constant pressure between 200 and 300 kPa.

Environmental Conditions: Record weather conditions (temperature, humidity, wind speed) at
the time of application. Avoid application when rainfall is forecast within 48 hours to reduce
runoff.

. Data Collection:

Weed Control:

o Visually assess weed control at regular intervals (e.g., 2, 4, 8, and 12 weeks after
application) on a scale of 0% (no control) to 100% (complete control).

o Conduct weed density counts (plants/m?) and collect above-ground weed biomass (g/m?)
from a designated quadrat within each plot.

Crop Injury:

o Visually assess crop injury at 1, 2, 4, 8, and 12 weeks after application using a scale of 0
(no injury) to 10 (complete kill) or 0% to 100%. Symptoms may include stunting, chlorosis,
or reduced stand.

Crop Yield:

o Harvest the crop from the center rows of each plot to determine grain yield, adjusted to a
standard moisture content.

. Statistical Analysis:

Analyze data using Analysis of Variance (ANOVA).

Use a suitable mean separation test (e.g., Fisher's Protected LSD or Tukey's HSD at p <
0.05) to compare treatment means.
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Phase 1: Preparation

Site Selection & Tillage

Crop Planting

Phase 2: Herbicide Application

Pre-emergence Application of Dimethenamid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Dimethenamid - Wikipedia [en.wikipedia.org]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1670659?utm_src=pdf-body-img
https://www.benchchem.com/product/b1670659?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Dimethenamid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

2. downloads.regulations.gov [downloads.regulations.gov]

3. researchgate.net [researchgate.net]

4. chemicalwarehouse.com [chemicalwarehouse.com]

 To cite this document: BenchChem. [Application of Dimethenamid in Pre-emergence Weed
Control Studies: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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